Cas no 109921-28-0 (Uridine5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-,tetraammonium salt (9CI))

• Product Name: Uridine5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-,tetraammonium salt (9CI)
• CAS No: 109921-28-0
• MF: C₁₂H₁₉N₃Na₃O₁₄P₃
• MW: 591.181558847427
• CID: 138496
• PubChem ID: 166639211
• Update Time: 2025-10-24

Uridine5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-,tetraammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-,tetraammonium salt (9CI)
• 5- (3- AMINOALLYL)- 2'- DEOXYURIDINE- 5'- O- TRIPHOSPHATE ( AA-DUTP )
• 5-(3-AMINOALLYL)-2'-DEOXY-URIDINE 5'-TRIPHOSPHATE SODIUM SALT
• Uridine5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-,tetraammonium salt (9...
• 5-(3-aminoallyl)-2'-deoxyuridine 5'-triphosphate,sodium
• 5-(3-aminoallyl)-2'-deoxyuridine*5'-triphosphate
• 5-(3-AMINOALLYL)-2'-DEOXYURIDINE5'-TRIPH OSPHATE SO
• AA-DUTP SODIUM SALT
• AMINOALLYL-DUTP SODIUM SALT
• AMINOALLYL-DUTP SODIUM SALT READY MADE
• 5-[3-Aminoallyl]-2μ-deoxyuridine 5μ-triphosphate, AA-dUTP
• 936327-10-5
• 109921-28-0
• Aminoallyl-dUTP (tetraammonium salt)
• AMINOALLYL-DUTP SODIUM SALT READY MADE
• 5-(3-aminoallyl)-2'-deoxyuridine 5'-triphosphate, sodium

• Inchi： 1S/C12H22N3O14P3.3Na/c13-3-1-2-7-5-15(12(18)14-11(7)17)10-4-8(16)9(27-10)6-26-31(22,23)29-32(24,25)28-30(19,20)21;;;/h1-2,7-10,16H,3-6,13H2,(H,22,23)(H,24,25)(H,14,17,18)(H2,19,20,21);;;/q;3*+1/p-3/b2-1+;;;/t7?,8-,9+,10+;;;/m0.../s1
• InChI Key： AAJNICVUBCOHMY-VZHTUXHYSA-K
• SMILES： P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(/C=C/CN)C2)=O)=O)O1)O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 588.96200
• Monoisotopic Mass: 588.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 928
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 273A^2

Experimental Properties

• PSA: 308.08000
• LogP: 0.51510

Uridine5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-,tetraammonium salt (9CI) Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Uridine5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-,tetraammonium salt (9CI)

Uridine 5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-, tetraammonium salt (CAS No. 109921-28-0)

The compound CAS No. 109921-28-0, also known as Uridine 5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-, tetraammonium salt, is a highly specialized nucleotide analog with significant implications in molecular biology and drug development. This compound is a modified version of uridine, a naturally occurring nucleoside, and its structure incorporates a tetrahydrogen triphosphate group at the 5' position, along with a deoxy substitution at the 2' position. The presence of the tetraammonium salt form suggests that this compound is stabilized for use in various biochemical applications.

Recent advancements in nucleic acid chemistry have highlighted the importance of modified nucleotides like CAS No. 109921-28-0 in enhancing the stability and functionality of oligonucleotides. These modifications are particularly valuable in the context of antisense therapy and RNA interference (RNAi), where the stability of the nucleic acid construct is critical for therapeutic efficacy. The inclusion of the tetrahydrogen triphosphate group, for instance, has been shown to improve the resistance of the molecule to enzymatic degradation, thereby extending its half-life in vivo.

In addition to its role in therapeutic applications, Uridine 5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-, tetraammonium salt has been utilized as a building block in the synthesis of complex nucleic acids for research purposes. Its unique chemical properties make it an ideal candidate for studying RNA structure-function relationships and for developing novel diagnostic tools. For example, researchers have employed this compound in the construction of locked nucleic acids (LNAs), which are known for their enhanced binding affinity to complementary DNA or RNA sequences.

The synthesis of this compound involves a multi-step process that includes nucleoside modification, phosphorylation, and ionization to form the tetraammonium salt. These steps are carefully optimized to ensure high purity and biological activity. The resulting product is characterized by advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, ensuring its identity and quality for downstream applications.

From a pharmacological perspective, CAS No. 109921-28-0 exhibits promising properties that make it a candidate for drug delivery systems. Its ability to traverse cellular membranes efficiently suggests potential use in targeted therapies, particularly in oncology and infectious disease treatment. Moreover, ongoing studies are exploring its role as a component in vaccines, where its stability and immunogenicity could contribute to more effective immunization strategies.

In conclusion, Uridine 5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-, tetraammonium salt (CAS No. 109921-28-0) represents a cutting-edge advancement in nucleotide chemistry with diverse applications across biotechnology and medicine. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing our understanding of nucleic acid biology and in developing innovative therapeutic interventions.